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Introduction

Amino-PEG4-alcohol is a heterobifunctional linker molecule widely utilized in the fields of
bioconjugation, drug delivery, and surface modification. Its structure, featuring a primary amine,
a terminal hydroxyl group, and a hydrophilic four-unit polyethylene glycol (PEG) spacer, offers a
versatile platform for covalently linking molecules and modifying surfaces. This guide provides
an in-depth overview of the chemical properties, applications, and experimental considerations
for Amino-PEG4-alcohol.

The primary amine group provides a reactive handle for conjugation to carboxylic acids,
activated esters (such as N-hydroxysuccinimide esters), and other electrophilic groups.[1]
Concurrently, the terminal hydroxyl group can be further functionalized or used as an
attachment point for other molecules.[2] The PEG spacer enhances the aqueous solubility and
flexibility of the resulting conjugates, reduces steric hindrance, and can improve the
pharmacokinetic properties of therapeutic molecules.[1]

Core Chemical Properties

The fundamental chemical and physical properties of Amino-PEG4-alcohol are summarized in
the table below. This data is essential for designing and executing experimental protocols,
ensuring optimal reaction conditions, and proper handling and storage.
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Chemical Formula

CsH19NOa

Molecular Weight 193.24 g/mol [3]

CAS Number 86770-74-3[2]

Appearance Colorless to yellowish oil[4]

Purity Typically >95%][5]

Boiling Point 301.6 £ 27.0 °C (Predicted)[3]

Solubility Soluble in water, DMSO, DMF, DCM, THF, and

acetonitrile.[2][6]

Storage Conditions

Store at -20°C, protected from light and
moisture.[1] Handle with anhydrous solvents to
maintain stability.[1]

Synonyms

2-(2-(2-(2-Aminoethoxy)ethoxy)ethoxy)ethanol,
1-Amino-3,6,9-trioxaundecan-11-ol, H2N-PEG4-
OH[1]

Applications in Research and Drug Development

The unique bifunctional nature of Amino-PEG4-alcohol makes it a valuable tool in various
applications:

» Antibody-Drug Conjugates (ADCSs): As a non-cleavable linker, it can be used to attach
cytotoxic drugs to antibodies, creating ADCs that target cancer cells. The PEG spacer helps
to improve the solubility and stability of the ADC.[7]

o PROTACS (Proteolysis Targeting Chimeras): Amino-PEG4-alcohol serves as a linker to
connect a target protein-binding ligand and an E3 ubiquitin ligase ligand in a PROTAC
molecule.[7] This proximity induces the ubiquitination and subsequent degradation of the
target protein.[7]

» Bioconjugation: It is widely used to link biomolecules such as peptides, proteins, and
oligonucleotides. The amino group can react with various functional groups, enabling the
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creation of complex bioconjugates.[1]

» Surface Modification: The linker can be used to functionalize nanoparticles, hydrogels, and
other material surfaces. This modification can improve biocompatibility, reduce non-specific
binding, and provide sites for further conjugation.[1]

Experimental Protocols

The following are general protocols for common reactions involving Amino-PEG4-alcohol.
Optimization may be required for specific applications.

Amine Coupling with NHS Esters

This protocol describes the reaction of the primary amine of Amino-PEG4-alcohol with an N-
hydroxysuccinimide (NHS) ester-activated molecule.

Materials:

Amino-PEG4-alcohol

NHS ester-functionalized molecule

Anhydrous, amine-free solvent (e.g., DMF, DMSO)

Reaction buffer (e.g., PBS, pH 7.2-8.0)

Quenching buffer (e.g., Tris or glycine buffer)
Procedure:

» Dissolve the NHS ester-functionalized molecule in the anhydrous solvent immediately before
use.

o Dissolve Amino-PEG4-alcohol in the reaction buffer.

o Add the NHS ester solution to the Amino-PEG4-alcohol solution. A molar excess of the
NHS ester may be required.

 Incubate the reaction mixture for 30-60 minutes at room temperature or 2 hours on ice.
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e Quench the reaction by adding the quenching buffer to consume any unreacted NHS ester.

» Purify the conjugate using appropriate methods such as dialysis, size exclusion
chromatography, or HPLC.

Amine Coupling with Carboxylic Acids using EDC

This protocol outlines the conjugation of the primary amine of Amino-PEG4-alcohol to a
carboxylic acid-containing molecule using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC) as a coupling agent.

Materials:

e Amino-PEG4-alcohol

o Carboxylic acid-containing molecule

e EDC

e N-hydroxysuccinimide (NHS) (optional, to improve efficiency)
 Activation Buffer (e.g., MES buffer, pH 4.5-5.0)

e Coupling Buffer (e.g., PBS, pH 7.2-7.5)

e Quenching solution (e.g., hydroxylamine)

Procedure:

 Dissolve the carboxylic acid-containing molecule in the activation buffer.

o Add EDC (and optionally NHS) to the carboxylic acid solution and incubate for 15 minutes at
room temperature to activate the carboxyl groups.

¢ Dissolve Amino-PEG4-alcohol in the coupling buffer.
e Add the activated carboxylic acid solution to the Amino-PEG4-alcohol solution.

 Allow the reaction to proceed for 2 hours at room temperature.
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» Quench the reaction by adding the quenching solution.

» Purify the conjugate using appropriate chromatographic techniques.

Visualizations

The following diagrams illustrate the role of Amino-PEG4-alcohol in key applications and
experimental workflows.
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Role of Amino-PEG4-alcohol in a PROTAC

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Amino-PEG4-alcohol, CAS 86770-74-3 | AxisPharm [axispharm.com]

e 2. Amino-PEGA4-alcohol, 86770-74-3 | BroadPharm [broadpharm.com]

e 3. ptc.bocsci.com [ptc.bocsci.com]

e 4. lumiprobe.com [lumiprobe.com]

e 5. precisepeg.com [precisepeg.com]

e 6. Amino-PEG4-alcohol - Conju-Probe: Enable Bioconjugation [conju-probe.com]
e 7. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Amino-PEG4-alcohol: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665982#amino-peg4-alcohol-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://axispharm.com/product/amino-peg4-alcohol/
https://broadpharm.com/product/bp-20589
https://ptc.bocsci.com/product/amino-peg4-alcohol-cas-86770-74-3-329647.html
https://www.lumiprobe.com/p/amine-peg4-alcohol
https://precisepeg.com/products/amino-peg4-alcohol
https://conju-probe.com/product/amino-peg4-alcohol/
https://www.medchemexpress.com/amino-peg4-alcohol.html
https://www.benchchem.com/product/b1665982#amino-peg4-alcohol-chemical-properties
https://www.benchchem.com/product/b1665982#amino-peg4-alcohol-chemical-properties
https://www.benchchem.com/product/b1665982#amino-peg4-alcohol-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665982?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

